1-Methyl-7-chloro-5-benzoylhydrazino-2,3-dihydro-1H-1,4-benzodiazepin-2-one

Specification

• CAS No.: 84044-26-8
• Molecular Formula: C23H19ClN4O2
• Molecular Weight: 418.9 g/mol
• IUPAC Name: N'-(7-chloro-1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)benzohydrazide
• Standard InChI: InChI=1S/C23H19ClN4O2/c1-28-19-13-12-17(24)14-18(19)20(15-8-4-2-5-9-15)25-21(23(28)30)26-27-22(29)16-10-6-3-7-11-16/h2-14,21,26H,1H3,(H,27,29)
• Standard InChI Key: MGNOPZGVXXZNOI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)C(=NC(C1=O)NNC(=O)C3=CC=CC=C3)C4=CC=CC=C4

Introduction

7-Chloro-1,3-dihydro-3-hydroxy-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one Trichloroacetate

This compound, with a molecular weight of 446.1 g/mol, is a trichloroacetate salt of a benzodiazepine derivative. It features a hydroxy group at the 3-position, which may influence its solubility and pharmacokinetic properties.

7-Chloro-1-methyl-5-phenyl-1H-1,4-benzodiazepine-2,3-dione

This compound has a molecular weight of 298.72 g/mol and lacks the benzoylhydrazino group. It is a typical benzodiazepine with potential anxiolytic properties, though specific biological activities are not detailed in the available literature.

7-Chloro-1-methyl-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepine-2-thione

This compound, with a molecular weight of 300.812 g/mol, features a sulfur atom in place of the carbonyl group at the 2-position. It is discontinued and lacks detailed biological activity reports.

Data Tables

Given the limited specific information on 1-Methyl-7-chloro-5-benzoylhydrazino-2,3-dihydro-1H-1,4-benzodiazepin-2-one, the following table summarizes the properties of related benzodiazepine compounds:

Compound	Molecular Weight (g/mol)	CAS Number	Biological Activity
7-Chloro-1,3-dihydro-3-hydroxy-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one trichloroacetate	446.1	40967-07-5	Not specified
7-Chloro-1-methyl-5-phenyl-1H-1,4-benzodiazepine-2,3-dione	298.72	20927-54-2	Anxiolytic potential
7-Chloro-1-methyl-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepine-2-thione	300.812	2898-13-7	Discontinued, no detailed activity